Cas no 6342-03-6 (4-tert-butyl-2-(ethoxymethyl)phenol)

4-tert-butyl-2-(ethoxymethyl)phenol structure
6342-03-6 structure
Product name:4-tert-butyl-2-(ethoxymethyl)phenol
CAS No:6342-03-6
MF:C13H20O2
MW:208.2967
CID:1651515
PubChem ID:241375

4-tert-butyl-2-(ethoxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-2-(ethoxymethyl)phenol
    • NSC48677
    • AC1Q58PI
    • AC1L677Z
    • CTK5B9105
    • AR-1G4653
    • NSC-48677
    • AG-J-42800
    • NSC48677; AC1Q58PI; AC1L677Z; CTK5B9105; AR-1G4653; NSC-48677; AG-J-42800;
    • 6342-03-6
    • DTXSID90287025
    • Inchi: InChI=1S/C13H20O2/c1-5-15-9-10-8-11(13(2,3)4)6-7-12(10)14/h6-8,14H,5,9H2,1-4H3
    • InChI Key: SAAXEZSRTUHZPG-UHFFFAOYSA-N
    • SMILES: CCOCC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 0.99
  • Boiling Point: 283.9°C at 760 mmHg
  • Flash Point: 104.8°C
  • Refractive Index: 1.505
  • PSA: 29.46
  • LogP: 3.22620

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